Cas no 896160-69-3 (2,5-Diamino-3-bromopyridine)

• Product Name: 2,5-Diamino-3-bromopyridine
• CAS No: 896160-69-3
• MF: C₅H₆BrN₃
• MW: 188.025239467621
• CID: 714888
• PubChem ID: 329765267
• Update Time: 2025-06-13

2,5-Diamino-3-bromopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromopyridine-2,5-diamine
• 2,5-Pyridinediamine,3-bromo-
• 3-BROMO-2,5-DIAMINOPYRIDINE
• NULL
• 2,5-Diamino-3-bromopyridine
• 3-BROM-2,5-DIAMINOPYRIDIN
• 3-Bromo-2,6-pyridinediamine
• 2,5-Pyridinediamine, 3-bromo-
• 2,5-Diamino-3-bormopyridine
• PubChem5490
• 3-bromanylpyridine-2,5-diamine
• YJENCMIONVUOCW-UHFFFAOYSA-N
• Pyridinediamine, ar-bromo- (9CI)
• 4847AC
• AM86331
• BC002987
• 3-Bromo-2,5-pyridinediamine (ACI)
• F10345
• 896160-69-3
• J-507279
• W-200521
• AKOS005259513
• DA-01370
• 3-Bromo-2,5-diaminopyridine, 97%
• 114292-91-0
• SB52559
• DS-12114
• CS-0042827
• SCHEMBL913127
• MFCD03427651

• MDL： MFCD03427651
• Inchi： 1S/C5H6BrN3/c6-4-1-3(7)2-9-5(4)8/h1-2H,7H2,(H2,8,9)
• InChI Key： YJENCMIONVUOCW-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NC=C(N)C=1

Computed Properties

• Exact Mass: 186.97500
• Monoisotopic Mass: 186.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9
• XLogP3: 0.5

Experimental Properties

• Density: 1.6770 (rough estimate)
• Melting Point: 122-127 °C
• Refractive Index: 1.6400 (estimate)
• PSA: 64.93000
• LogP: 2.17090

2,5-Diamino-3-bromopyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H317-H319
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2,5-Diamino-3-bromopyridine

Recent Advances in the Study of 2,5-Diamino-3-bromopyridine (CAS: 896160-69-3) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2,5-Diamino-3-bromopyridine (CAS: 896160-69-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic aromatic amine, characterized by its bromo and amino functional groups, serves as a crucial building block in the synthesis of various biologically active molecules. Recent studies have highlighted its potential as a key intermediate in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds.

One of the most notable advancements in the study of 2,5-Diamino-3-bromopyridine is its role in the synthesis of novel kinase inhibitors. Kinases are enzymes that play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully utilized 2,5-Diamino-3-bromopyridine as a scaffold to design and synthesize potent and selective kinase inhibitors. These inhibitors have shown promising results in preclinical studies, demonstrating efficacy against various cancer cell lines while maintaining a favorable safety profile.

In addition to its applications in oncology, 2,5-Diamino-3-bromopyridine has also been explored for its antimicrobial properties. Recent studies have demonstrated its potential as a precursor for the development of new antibiotics, particularly against drug-resistant bacterial strains. The bromo and amino groups on the pyridine ring allow for facile chemical modifications, enabling the creation of diverse derivatives with enhanced antimicrobial activity. This has opened up new avenues for addressing the global challenge of antibiotic resistance.

Another area of research where 2,5-Diamino-3-bromopyridine has shown promise is in the field of agrochemicals. Its unique chemical structure makes it an attractive candidate for the development of new pesticides and herbicides. Recent studies have reported the synthesis of pyridine-based agrochemicals using 2,5-Diamino-3-bromopyridine as a starting material, with these compounds exhibiting potent activity against a range of agricultural pests and weeds. This highlights the compound's potential to contribute to sustainable agriculture practices.

The synthesis and characterization of 2,5-Diamino-3-bromopyridine have also been the focus of recent research efforts. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to elucidate its structural properties and purity. These studies have provided valuable insights into the compound's reactivity and stability, which are critical for its application in various chemical and biological contexts.

Looking ahead, the continued exploration of 2,5-Diamino-3-bromopyridine and its derivatives holds great promise for advancing drug discovery and development. Its versatility as a building block, combined with its potential therapeutic and agrochemical applications, makes it a compound of significant interest to researchers in the chemical biology and pharmaceutical fields. Future studies are expected to further elucidate its mechanisms of action and optimize its derivatives for enhanced efficacy and safety.